Cas no 2138521-53-4 (5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde)

• Product Name: 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde
• CAS No: 2138521-53-4
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• CID: 5841857
• PubChem ID: 165495666
• Update Time: 2025-05-26

5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde
• EN300-1142556
• 2138521-53-4

• Inchi： 1S/C11H7ClFNO2/c12-9-4-6(14)3-8(11(9)13)10-2-1-7(5-15)16-10/h1-5H,14H2
• InChI Key： WQFODIBEILKASC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1F)C1=CC=C(C=O)O1)N

Computed Properties

• Exact Mass: 239.0149343g/mol
• Monoisotopic Mass: 239.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde

Recent Advances in the Study of 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde (CAS: 2138521-53-4)

The compound 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde (CAS: 2138521-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carbaldehyde scaffold and halogenated phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde as a precursor or intermediate in the synthesis of novel bioactive compounds. Researchers have explored its utility in constructing heterocyclic frameworks, which are often pivotal in medicinal chemistry due to their diverse pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of kinase inhibitors, highlighting its versatility in targeting enzymatic pathways involved in cancer and inflammatory diseases.

In addition to its synthetic applications, recent investigations have delved into the compound's intrinsic biological activities. Preliminary in vitro assays have revealed that 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde exhibits moderate inhibitory effects against certain bacterial strains and cancer cell lines. These findings suggest its potential as a lead compound for further optimization. However, researchers emphasize the need for comprehensive pharmacokinetic and toxicological studies to evaluate its suitability for clinical development.

Another notable advancement is the development of novel analytical methods for characterizing 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its structural properties and purity. These methodologies are critical for ensuring the reproducibility of research findings and facilitating the compound's integration into larger drug discovery pipelines.

Despite these promising developments, challenges remain in scaling up the synthesis of 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde and optimizing its bioavailability. Researchers are actively exploring derivatization strategies to enhance its solubility and stability, which are essential for in vivo applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, paving the way for future therapeutic innovations.

In conclusion, 5-(5-amino-3-chloro-2-fluorophenyl)furan-2-carbaldehyde (CAS: 2138521-53-4) represents a compelling case study in the intersection of chemical synthesis and biological activity. Its multifaceted applications underscore the importance of continued research to unlock its full potential in drug discovery. As the field advances, this compound may serve as a cornerstone for the development of next-generation therapeutics targeting a wide range of diseases.